Cas no 27023-72-9 (1,4-Methano-1H-1,5-benzodiazepine, 2,3,4,5-tetrahydro-)
27023-72-9 structure
Product Name:1,4-Methano-1H-1,5-benzodiazepine, 2,3,4,5-tetrahydro-
CAS No:27023-72-9
MF:C10H12N2
MW:160.215682029724
CID:280164
PubChem ID:288309
Update Time:2025-04-19
1,4-Methano-1H-1,5-benzodiazepine, 2,3,4,5-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Methano-1H-1,5-benzodiazepine, 2,3,4,5-tetrahydro-
- 2,3,4,5-tetrahydro-1,4-methano-benzo[b][1,4]diazepine
- AC1L699V
- AC1Q1IUZ
- AG-J-02810
- AR-1B7905
- Benzo< b> < 1,4> diazabicyclo< 3,2,1> octan
- Benzo< b> -1,4-diazabicyclo< 3,2,1> octan
- CTK4F8947
- KST-1B2497
- NSC149080
- NSC 149080
- NSC-149080
- 27023-72-9
-
- Inchi: 1S/C10H12N2/c1-2-4-10-9(3-1)11-8-5-6-12(10)7-8/h1-4,8,11H,5-7H2
- InChI Key: UPLBBJGUPFZNAJ-UHFFFAOYSA-N
- SMILES: N12C3C=CC=CC=3NC(CC1)C2
Computed Properties
- Exact Mass: 160.10016
- Monoisotopic Mass: 160.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- Density: 1.2
- Boiling Point: 300°Cat760mmHg
- Flash Point: 156.5°C
- Refractive Index: 1.654
- PSA: 15.27
1,4-Methano-1H-1,5-benzodiazepine, 2,3,4,5-tetrahydro- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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